High-density poly(hexyl methacrylate) brushes offering a surface for near-zero azimuthal anchoring of liquid crystals at room temperature†
Journal of Materials Chemistry C Pub Date: 2013-10-23 DOI: 10.1039/C3TC31700E
Abstract
High-density poly(hexyl methacrylate) (PHMA) brushes offered a near-zero azimuthal anchoring surface for nematic liquid crystals (NLCs) at room temperature. NLCs in a cell with PHMA-grafted substrates aligned along comb-shaped electrodes after a light push. The LC cell was driven at a threshold voltage five times lower than that of a conventional cell.
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